Cas no 2375248-17-0 ((2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid)

• Product Name: (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid
• CAS No: 2375248-17-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6129065
• PubChem ID: 92148724
• Update Time: 2025-06-13

(2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z3826900536
• (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid
• 2375248-17-0
• rac-(2R,4S)-2-ethyl-6-oxopiperidine-4-carboxylic acid
• EN300-7439980

• Inchi： 1S/C8H13NO3/c1-2-6-3-5(8(11)12)4-7(10)9-6/h5-6H,2-4H2,1H3,(H,9,10)(H,11,12)/t5-,6+/m0/s1
• InChI Key： WDCNXODZAAVYAP-NTSWFWBYSA-N
• SMILES： O=C1C[C@@H](C(=O)O)C[C@@H](CC)N1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid

Recent Advances in the Study of (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid (CAS: 2375248-17-0)

The compound (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid (CAS: 2375248-17-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this molecule, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the role of (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid as a key intermediate in the synthesis of novel bioactive compounds. Its unique stereochemistry and functional groups make it a versatile building block for the construction of complex molecules with potential pharmacological properties. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, to achieve high yields and enantiomeric purity of this compound.

In terms of biological activity, preliminary investigations suggest that (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid exhibits promising interactions with specific enzyme targets involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on pro-inflammatory cytokines, positioning it as a potential candidate for anti-inflammatory drug development. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Another area of interest is the application of this compound in the design of prodrugs and drug delivery systems. Its carboxylic acid moiety allows for facile conjugation with various drug molecules, enhancing their solubility and bioavailability. Recent patents have disclosed innovative formulations incorporating (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid as a linker or carrier for targeted drug delivery, particularly in oncology and central nervous system disorders.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Current research efforts are directed toward improving synthetic routes to reduce costs and environmental impact, as well as conducting comprehensive toxicity and safety evaluations. Collaborative initiatives between academia and industry are expected to accelerate the development of (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid-based therapeutics in the coming years.

In conclusion, (2R,4S)-2-Ethyl-6-oxopiperidine-4-carboxylic acid (CAS: 2375248-17-0) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its synthetic accessibility, biological activities, and therapeutic potential will undoubtedly contribute to the advancement of chemical biology and drug discovery.